Fluorobenzene
Fluorobenzene
Fluorobenzene is a colorless liquid, which can find applications as a reagent for resin or plastic polymers and also as an insecticide. It also plays the role of a capping agent in the synthesis of a non-fullerene electron acceptor like SF(DPPFB)4 comprising of a spirobifluorene core and four diketopyrrolopyrrole (DPP) arms that can find applications in designing organic solar cells.
Fluorobenzene appears as a clear, colorless liquid with a characteristic aromatic odor. About the same density as water. Flash point 5°F. Vapors heavier than air. May irritate the skin, eyes, and mucous membranes. Used as an insecticide, larvacide and as a reagent for plastic or resin polymers.
Monofluorobenzene is the simplest member of the class of monofluorobenzenes that is benzene carrying a single fluoro substituent.
Derivatives of BENZENE that contain FLUORINE.
Fluorobenzene appears as a clear, colorless liquid with a characteristic aromatic odor. About the same density as water. Flash point 5°F. Vapors heavier than air. May irritate the skin, eyes, and mucous membranes. Used as an insecticide, larvacide and as a reagent for plastic or resin polymers.
Monofluorobenzene is the simplest member of the class of monofluorobenzenes that is benzene carrying a single fluoro substituent.
Derivatives of BENZENE that contain FLUORINE.
Brand Name:
Vulcanchem
CAS No.:
462-06-6
VCID:
VC20838186
InChI:
InChI=1S/C6H5F/c7-6-4-2-1-3-5-6/h1-5H
SMILES:
C1=CC=C(C=C1)F
Molecular Formula:
C6H5F
Molecular Weight:
96.1 g/mol
Fluorobenzene
CAS No.: 462-06-6
Cat. No.: VC20838186
Molecular Formula: C6H5F
Molecular Weight: 96.1 g/mol
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Specification
| Description | Fluorobenzene is a colorless liquid, which can find applications as a reagent for resin or plastic polymers and also as an insecticide. It also plays the role of a capping agent in the synthesis of a non-fullerene electron acceptor like SF(DPPFB)4 comprising of a spirobifluorene core and four diketopyrrolopyrrole (DPP) arms that can find applications in designing organic solar cells. Fluorobenzene appears as a clear, colorless liquid with a characteristic aromatic odor. About the same density as water. Flash point 5°F. Vapors heavier than air. May irritate the skin, eyes, and mucous membranes. Used as an insecticide, larvacide and as a reagent for plastic or resin polymers. Monofluorobenzene is the simplest member of the class of monofluorobenzenes that is benzene carrying a single fluoro substituent. Derivatives of BENZENE that contain FLUORINE. |
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| CAS No. | 462-06-6 |
| Molecular Formula | C6H5F |
| Molecular Weight | 96.1 g/mol |
| IUPAC Name | fluorobenzene |
| Standard InChI | InChI=1S/C6H5F/c7-6-4-2-1-3-5-6/h1-5H |
| Standard InChI Key | PYLWMHQQBFSUBP-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)F |
| Canonical SMILES | C1=CC=C(C=C1)F |
| Boiling Point | 185.2 °F at 760 mm Hg (NTP, 1992) 84.7 °C |
| Flash Point | 5 °F (NTP, 1992) |
| Melting Point | -42.2 °F (NTP, 1992) -42.2 °C |
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